2.2-Dimethylsuccinic acid
2.2-Dimethylsuccinic acid
2,2-dimethylsuccinic acid is an alpha,omega-dicarboxylic acid that is succinic acid substituted by two methyl groups at positions 2 and 2 respectively. It derives from a succinic acid.
2, 2-Dimethyl-succinic acid, also known as 2, 2-dimethylbutanedioate or alpha, alpha-dimethyl-succinate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2, 2-Dimethyl-succinic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 2, 2-Dimethyl-succinic acid has been primarily detected in urine. Within the cell, 2, 2-dimethyl-succinic acid is primarily located in the cytoplasm and adiposome. 2, 2-Dimethyl-succinic acid can be biosynthesized from succinic acid.
2, 2-Dimethyl-succinic acid, also known as 2, 2-dimethylbutanedioate or alpha, alpha-dimethyl-succinate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2, 2-Dimethyl-succinic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 2, 2-Dimethyl-succinic acid has been primarily detected in urine. Within the cell, 2, 2-dimethyl-succinic acid is primarily located in the cytoplasm and adiposome. 2, 2-Dimethyl-succinic acid can be biosynthesized from succinic acid.
Brand Name:
Vulcanchem
CAS No.:
597-43-3
VCID:
VC0146840
InChI:
InChI=1S/C6H10O4/c1-6(2,5(9)10)3-4(7)8/h3H2,1-2H3,(H,7,8)(H,9,10)
SMILES:
CC(C)(CC(=O)O)C(=O)O
Molecular Formula:
C6H10O4
Molecular Weight:
146.14 g/mol
2.2-Dimethylsuccinic acid
CAS No.: 597-43-3
Reference Standards
VCID: VC0146840
Molecular Formula: C6H10O4
Molecular Weight: 146.14 g/mol
| CAS No. | 597-43-3 |
|---|---|
| Product Name | 2.2-Dimethylsuccinic acid |
| Molecular Formula | C6H10O4 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | 2,2-dimethylbutanedioic acid |
| Standard InChI | InChI=1S/C6H10O4/c1-6(2,5(9)10)3-4(7)8/h3H2,1-2H3,(H,7,8)(H,9,10) |
| Standard InChIKey | GOHPTLYPQCTZSE-UHFFFAOYSA-N |
| SMILES | CC(C)(CC(=O)O)C(=O)O |
| Canonical SMILES | CC(C)(CC(=O)O)C(=O)O |
| Melting Point | 140.5°C |
| Physical Description | Solid |
| Description | 2,2-dimethylsuccinic acid is an alpha,omega-dicarboxylic acid that is succinic acid substituted by two methyl groups at positions 2 and 2 respectively. It derives from a succinic acid. 2, 2-Dimethyl-succinic acid, also known as 2, 2-dimethylbutanedioate or alpha, alpha-dimethyl-succinate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2, 2-Dimethyl-succinic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 2, 2-Dimethyl-succinic acid has been primarily detected in urine. Within the cell, 2, 2-dimethyl-succinic acid is primarily located in the cytoplasm and adiposome. 2, 2-Dimethyl-succinic acid can be biosynthesized from succinic acid. |
| Solubility | 70 mg/mL at 14 °C |
| Synonyms | 2,2-dimethylsuccinate 2,2-dimethylsuccinic acid |
| PubChem Compound | 11701 |
| Last Modified | Nov 11 2021 |
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